Cas no 17329-61-2 (Triethanolamine, stearic acid monoester, acetate salt)

• Product Name: Triethanolamine, stearic acid monoester, acetate salt
• CAS No: 17329-61-2
• MF: C₂₆H₅₃NO₆
• MW: 475.702129125595
• CID: 176456
• PubChem ID: 87053
• Update Time: 2025-04-19

Triethanolamine, stearic acid monoester, acetate salt Chemical and Physical Properties

Names and Identifiers

• Triethanolamine, stearic acid monoester, acetate salt
• acetic acid,2-[bis(2-hydroxyethyl)amino]ethyl octadecanoate
• bis(2-hydroxyethyl)[2-(stearoyloxy)ethyl]ammonium acetate
• STEARIC ACID 2-(BIS(2-HYDROXYETHYL)AMINO)ETHYL ESTE ACETATE
• 2-[bis(2-hydroxyethyl)amino]ethyl octadecanoate acetate (1:1)
• Bis(2-hydroxyethyl)(2-(stearoyloxy)ethyl)ammonium acetate
• EINECS 241-350-6
• octadecanoic acid,2-[bis(2-hydroxyethyl)amino]ethyl ester,acetate(1:1)
• Triethanolamine stearate acetate salt
• Octadecanoic acid, 2-(bis(2-hydroxyethyl)amino)ethyl ester, acetate (1:1)
• Octadecanoic acid, 2-(bis(2-hydroxyethyl)amino)ethyl ester, acetate (salt)
• acetic acid;2-[bis(2-hydroxyethyl)amino]ethyl octadecanoate
• DTXSID50938349
• 17329-61-2
• Acetic acid--2-[bis(2-hydroxyethyl)amino]ethyl octadecanoate (1/1)

• Inchi： 1S/C24H49NO4.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24(28)29-23-20-25(18-21-26)19-22-27;1-2(3)4/h26-27H,2-23H2,1H3;1H3,(H,3,4)
• InChI Key： SKADIAAODVDROI-UHFFFAOYSA-N
• SMILES： O(CCN(CCO)CCO)C(CCCCCCCCCCCCCCCCC)=O.OC(C)=O

Computed Properties

• Exact Mass: 475.38700
• Monoisotopic Mass: 475.387
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 24
• Complexity: 364
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 529.2°Cat760mmHg
• Flash Point: 273.9°C
• PSA: 111.33000
• LogP: 2.41680